2-(Bromomethyl)-2-(2,3-dichlorophenyl)-1,3-dioxolane

• CAS No.: 61396-76-7
• Molecular Formula: C10H9BrCl2O2
• Molecular Weight: 311.98 g/mol
• IUPAC Name: 2-(bromomethyl)-2-(2,3-dichlorophenyl)-1,3-dioxolane
• InChI: InChI=1S/C10H9BrCl2O2/c11-6-10(14-4-5-15-10)7-2-1-3-8(12)9(7)13/h1-3H,4-6H2
• InChI Key: LKIFRFSCZMJIPZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)(CBr)C2=C(C(=CC=C2)Cl)Cl

Description

2-(Bromomethyl)-2-(2,3-dichlorophenyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C10H9BrCl2O2 and its molecular weight is 311.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 120 parts of 1-(2,3-dichlorophenyl)-1-ethanone in 240 parts of butanol are added dropwise 101 parts of bromine at room temperature. After stirring for 1 hour at room temperature, there are added successively 42 parts of 1,2-ethanediol, 540 parts of anhydrous benzene and 4 parts of 4-methylbenzenesulfonic acid. The whole is stirred and refluxed overnight with water-separator. The reaction mixture is evaporated and the residue is dissolved in 2,2'-oxybispropane. The solution is washed with a diluted sodium hydroxide solution and three times with water, dried, filtered and evaporated. The residue is distilled, yielding 96.6 parts (49%) of 2-(bromomethyl)-2-(2,3-dichlorophenyl)-1,3-dioxolane; bp. 135°-137° C. at 0.1 mm. pressure.